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Panosialin-IA: A Comparative Analysis Against
Commercial Antibiotics
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Panosialin-IA, a novel

enoyl-ACP reductase inhibitor, against a range of commercial antibiotics. The data presented is

intended to assist researchers and drug development professionals in evaluating its potential

as a new antimicrobial agent.

Mechanism of Action: Targeting Fatty Acid
Synthesis
Panosialin-IA belongs to a class of molecules that inhibit bacterial enoyl-acyl carrier protein

(ACP) reductase, a crucial enzyme in the fatty acid biosynthesis pathway (FAS-II). By targeting

this pathway, Panosialin-IA disrupts the production of essential fatty acids required for building

and maintaining bacterial cell membranes, ultimately leading to bacterial growth inhibition.

Specifically, panosialins have been shown to potently inhibit the FabI and FabK enoyl-ACP

reductases in Staphylococcus aureus and Streptococcus pneumoniae, respectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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